Cas no 55333-96-5 (1-Propanol, 3,3'-oxybis-, 1,1'-dimethanesulfonate)

• Product Name: 1-Propanol, 3,3'-oxybis-, 1,1'-dimethanesulfonate
• CAS No: 55333-96-5
• MF: C₈H₁₈O₇S₂
• MW: 290.35432100296
• CID: 5234872
• Update Time: 2025-10-29

1-Propanol, 3,3'-oxybis-, 1,1'-dimethanesulfonate Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3,3'-oxybis-, 1,1'-dimethanesulfonate
• Oxybis(propane-3,1-diyl) dimethanesulfonate

• Inchi： 1S/C8H18O7S2/c1-16(9,10)14-7-3-5-13-6-4-8-15-17(2,11)12/h3-8H2,1-2H3
• InChI Key： CBOVTBBWKAYFOB-UHFFFAOYSA-N
• SMILES： O(CCCOS(C)(=O)=O)CCCOS(C)(=O)=O

Additional information on 1-Propanol, 3,3'-oxybis-, 1,1'-dimethanesulfonate

Comprehensive Overview of 1-Propanol, 3,3'-oxybis-, 1,1'-dimethanesulfonate (CAS No. 55333-96-5)

1-Propanol, 3,3'-oxybis-, 1,1'-dimethanesulfonate (CAS No. 55333-96-5) is a specialized organic compound widely utilized in industrial and research applications. This compound, characterized by its unique molecular structure, plays a critical role in various chemical processes. The presence of both oxybis and dimethanesulfonate functional groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and manufacturers often seek this compound for its ability to facilitate efficient reactions under controlled conditions.

In recent years, the demand for 1-Propanol, 3,3'-oxybis-, 1,1'-dimethanesulfonate has surged due to its applications in advanced material synthesis. For instance, it is frequently employed in the production of polymers and coatings, where its methanesulfonate groups contribute to improved stability and performance. The compound's versatility aligns with the growing interest in sustainable and high-performance materials, a topic dominating discussions in both academic and industrial circles. Users searching for "high-performance chemical intermediates" or "sustainable polymer additives" will find this compound highly relevant.

Another area where CAS No. 55333-96-5 gains attention is in pharmaceutical research. While not a direct active ingredient, its role as a precursor or stabilizer in drug formulation cannot be overlooked. The oxybis linkage in its structure provides a robust framework for modifying drug delivery systems, a hot topic in modern pharmacology. Queries such as "chemical stabilizers for pharmaceuticals" or "advanced drug formulation intermediates" often lead to discussions involving this compound.

From an environmental perspective, 1-Propanol, 3,3'-oxybis-, 1,1'-dimethanesulfonate is subject to scrutiny regarding its biodegradability and ecological impact. As industries shift toward greener alternatives, understanding the environmental footprint of such compounds becomes paramount. Searches like "eco-friendly chemical intermediates" or "biodegradable sulfonate compounds" reflect this trend. Manufacturers are increasingly adopting cleaner production methods to meet regulatory standards and consumer expectations.

The synthesis and handling of CAS No. 55333-96-5 require precise conditions to ensure optimal yield and purity. Laboratories and production facilities often optimize parameters such as temperature, pressure, and catalyst selection to achieve desired results. This aligns with the broader industry focus on "process optimization in chemical synthesis," a frequently searched term among professionals. The compound's stability under varying conditions also makes it a subject of interest for "thermal stability studies" and "reaction mechanism analysis."

In summary, 1-Propanol, 3,3'-oxybis-, 1,1'-dimethanesulfonate (CAS No. 55333-96-5) is a multifaceted compound with significant applications across multiple industries. Its relevance to contemporary topics such as sustainable materials, pharmaceutical advancements, and environmental safety ensures its continued prominence in scientific and industrial discourse. By addressing common search queries and aligning with current trends, this overview highlights the compound's importance while adhering to SEO best practices.